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Introduction: The Significance of a Singular Fluorine
Atom

In the vast landscape of organic chemistry, the strategic incorporation of fluorine atoms into
molecular scaffolds has profound implications for the physical, chemical, and biological
properties of the resulting compounds. 2-Fluoroethanol (CAS 371-62-0), the simplest [3-
fluoroalcohol, stands as a testament to this principle.[1] While structurally similar to ethanol, the
replacement of a single hydrogen atom with fluorine bestows upon it a unique reactivity and a
set of properties that have rendered it an invaluable intermediate in the synthesis of
pharmaceuticals, agrochemicals, and other fine chemicals.[2][3] This guide provides a
comprehensive technical overview of 2-fluoroethanol, intended for researchers, scientists, and
drug development professionals who seek to leverage its distinct characteristics in their
synthetic endeavors. We will delve into its fundamental properties, synthesis, reactivity,
applications, and the critical safety considerations necessitated by its high toxicity.

Physicochemical and Spectroscopic Profile
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2-Fluoroethanol is a colorless, hygroscopic liquid with a faintly sweet odor.[4] Its key physical

and chemical properties are summarized in the table below. Understanding these parameters

is crucial for its effective handling, storage, and application in various chemical transformations.

Property Value Source(s)
CAS Number 371-62-0 [2][5]
Molecular Formula C2HsFO [2][4]
Molecular Weight 64.06 g/mol [2][4]
Appearance Colorless liquid [2][4]
Boiling Point 103-103.5 °C [2][5][6]
Melting Point -26.5 °C [2][6]
Density 1.091 g/mL at 25 °C [2][6]

Refractive Index (n20/D)

1.365

[2][6]

Flash Point

31-34 °C (88-93.2 °F)

[2]16]1[7]

Vapor Pressure

16 mmHg at 20 °C

[6]7]

Solubility

Fully miscible in water

[6]

pKa

13.92+0.10

[6]

The structural identity and purity of 2-fluoroethanol are unequivocally established through a

combination of spectroscopic techniques.[8][9]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy reveals the

characteristic signals for the two methylene groups and the hydroxyl proton, with splitting

patterns influenced by the adjacent fluorine atom. 3C NMR provides information on the

carbon backbone, while 1°F NMR is particularly sensitive and confirmatory for the presence

and chemical environment of the fluorine atom.[8]

e Infrared (IR) Spectroscopy: The IR spectrum of 2-fluoroethanol displays a broad absorption

band in the region of 3200-3600 cm~1* characteristic of the O-H stretching vibration, and a

strong absorption band between 1000-1100 cm~1 corresponding to the C-F stretch.[8]
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e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound. When coupled with Gas Chromatography (GC-MS), it serves as a powerful tool
for assessing purity and identifying trace impurities.[8]

Conformational Landscape: The Gauche Effect

A noteworthy structural feature of 2-fluoroethanol is the pronounced stability of its gauche
conformer, a phenomenon attributed to the "gauche effect."[10] Electron diffraction studies
have revealed that in the vapor phase, 2-fluoroethanol exists almost exclusively (>90%) in the
gauche conformation.[11] This preference is rationalized by the formation of a stabilizing
intramolecular hydrogen bond between the hydroxyl group's hydrogen and the electronegative
fluorine atom.[10][11] This conformational preference can influence its reactivity and
interactions in biological systems.

Gauche Conformer of 2-Fluoroethanol

Intramolecular H-Bond_ -
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Caption: Gauche conformer of 2-fluoroethanol stabilized by an intramolecular hydrogen bond.

Synthesis and Reactivity: A Versatile Building Block
Synthetic Routes
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The most common and historically significant method for synthesizing 2-fluoroethanol is a
Finkelstein reaction, which involves the treatment of a 2-haloethanol (typically 2-chloroethanol
or 2-bromoethanol) with an alkali metal fluoride, such as potassium fluoride.[2][10] The lower
boiling point of the product facilitates its isolation via distillation.[10]
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Caption: Role of 2-fluoroethanol as a building block in drug development.

Safety, Toxicology, and Handling: A Critical
Overview

Extreme Toxicity: It is imperative to underscore that 2-fluoroethanol is a highly toxic
compound. [2][12]Its toxicity is comparable to that of fluoroacetate, a potent metabolic poison.
[6][10]The probable oral lethal dose in humans is estimated to be extremely low. [6][13]lt is fatal
if swallowed, inhaled, or absorbed through the skin. [12][14] Mechanism of Toxicity: The toxicity
of 2-fluoroethanol is a classic example of "lethal synthesis.” [15]In the body, it is metabolized
by alcohol dehydrogenase to fluoroacetaldehyde, which is then further oxidized to
fluoroacetate. [10][16]Fluoroacetate subsequently enters the citric acid cycle (TCA cycle) where
it is converted to fluorocitrate. [10]Fluorocitrate is a potent inhibitor of the enzyme aconitase,
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leading to a blockage of the TCA cycle, disruption of cellular respiration, and ultimately, cell
death. [10][12]
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Caption: Metabolic pathway leading to the toxicity of 2-fluoroethanol.

Symptoms of Exposure: The onset of symptoms after exposure to 2-fluoroethanol can be
delayed for several hours. [L0]Reported effects include epigastric distress, such as vomiting,
and central nervous system effects, including auditory hallucinations and numbness of the face
or nose. [10]Severe exposure can lead to respiratory failure, epileptiform convulsions, and
cardiac dysfunction. [10] Handling and Personal Protective Equipment (PPE): Due to its high
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toxicity and flammability, 2-fluoroethanol must be handled with extreme caution in a well-
ventilated chemical fume hood. [12][17]The following PPE is mandatory:

Gloves: Appropriate chemical-resistant gloves.
Eye Protection: Safety goggles and a face shield.
Lab Coat: A flame-resistant lab coat.

Respiratory Protection: If there is a risk of inhalation, a suitable respirator must be used. [18]
Storage and Disposal: 2-Fluoroethanol should be stored in a cool, dry, well-ventilated area
away from ignition sources and incompatible materials such as strong oxidizing agents. [17]
[19]All waste containing 2-fluoroethanol must be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations. [12][20]

Conclusion

2-Fluoroethanol is a deceptively simple molecule with a complex and fascinating profile. Its
unique properties, stemming from the presence of a single fluorine atom, make it a valuable
and versatile intermediate in organic synthesis, particularly in the development of new
pharmaceuticals and agrochemicals. However, its utility is inextricably linked to its extreme
toxicity, which demands the utmost respect and the implementation of rigorous safety
protocols. For the informed researcher, a thorough understanding of its chemistry, reactivity,
and toxicology is the key to harnessing its synthetic potential safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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